(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (2,4-dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H21NO2/c1-11-5-6-14(12(2)8-11)15(18)16-7-3-4-13(9-16)10-17/h5-6,8,13,17H,3-4,7,9-10H2,1-2H3
• InChI Key: XNBHJPZRGBNUMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCCC(C2)CO)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone, also known as JZL184, is a potent and selective inhibitor of the enzyme monoacylglycerol lipase (MAGL). MAGL is responsible for breaking down the endocannabinoid 2-arachidonoylglycerol (2-AG) in the brain, which has been implicated in various physiological and pathological processes. Therefore, JZL184 has been a subject of interest in scientific research for its potential therapeutic applications.

Mechanism of Action

(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone works by inhibiting the activity of MAGL, the enzyme responsible for breaking down 2-AG in the brain. This leads to an increase in 2-AG levels, which can activate cannabinoid receptors and modulate various physiological processes.
Biochemical and Physiological Effects:
(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, improve anxiety and depression-like behaviors, and reduce drug-seeking behavior in addiction models. (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone is its selectivity for MAGL, which allows for more specific targeting of the endocannabinoid system. However, one limitation is its relatively short half-life, which can limit its effectiveness in certain applications. Additionally, (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone is not water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone could be studied for its potential as a treatment for chronic pain, anxiety, and depression. Further research could also focus on optimizing the pharmacokinetics and dosing of (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone for various applications.

Synthesis Methods

(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone was first synthesized by Long et al. in 2009 using a multistep organic synthesis approach. The synthesis involves the reaction of 2,4-dimethylphenyl magnesium bromide with 3-(chloromethyl)piperidine followed by reduction with lithium aluminum hydride and subsequent acylation with benzoyl chloride.

Scientific Research Applications

(2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to increase levels of 2-AG in the brain, which can have neuroprotective and anti-inflammatory effects. (2,4-Dimethylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone has been studied in animal models of pain, anxiety, depression, addiction, and neurodegenerative diseases, with promising results.